Cas no 372183-93-2 (2-(4-Fluorophenyl)cyclopropanecarbaldehyde)

• Product Name: 2-(4-Fluorophenyl)cyclopropanecarbaldehyde
• CAS No: 372183-93-2
• MF: C₁₀H₉FO
• MW: 164.176266431808
• MDL: MFCD18968824
• CID: 922074
• PubChem ID: 86326820
• Update Time: 2025-07-02

2-(4-Fluorophenyl)cyclopropanecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)cyclopropanecarbaldehyde
• 2-(4-fluorophenyl)cyclopropane-1-carbaldehyde
• Cyclopropanecarboxaldehyde, 2-(4-fluorophenyl)-, (1R,2R)-rel- (9CI)
• 2-(4-Fluorophenyl)cyclopropanecarboxaldehyde
• starbld0026892
• 372183-93-2
• 1233026-05-5
• AYYCJDWIXBZFRT-UHFFFAOYSA-N
• SCHEMBL2360390
• DB-181326
• Z1255463273
• EN300-303737

• MDL： MFCD18968824
• Inchi： 1S/C10H9FO/c11-9-3-1-7(2-4-9)10-5-8(10)6-12/h1-4,6,8,10H,5H2
• InChI Key： AYYCJDWIXBZFRT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CC1C=O

Computed Properties

• Exact Mass: 164.063743068g/mol
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(4-Fluorophenyl)cyclopropanecarbaldehyde

Introduction to 2-(4-Fluorophenyl)cyclopropanecarbaldehyde (CAS No. 372183-93-2)

2-(4-Fluorophenyl)cyclopropanecarbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 372183-93-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarbaldehydes, which are known for their unique structural properties and potential biological activities. The presence of a fluorine substituent at the para position of the phenyl ring introduces additional electronic and steric effects, making this molecule a valuable scaffold for drug discovery and development.

The chemical structure of 2-(4-Fluorophenyl)cyclopropanecarbaldehyde consists of a cyclopropane ring attached to an aldehyde functional group, with a phenyl ring substituted at the 4-position by a fluorine atom. This configuration imparts distinct reactivity and binding properties, which have been exploited in various synthetic and pharmacological applications. The cyclopropane moiety, in particular, is known for its strain and rigidity, which can influence the conformational flexibility of the molecule and its interaction with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. 2-(4-Fluorophenyl)cyclopropanecarbaldehyde has emerged as a promising intermediate in the synthesis of bioactive molecules. Its aldehyde group serves as a versatile handle for further functionalization, allowing chemists to explore diverse chemical modifications and derivatization strategies. These modifications can be tailored to enhance specific pharmacological properties, such as solubility, metabolic stability, and target affinity.

One of the most compelling aspects of 2-(4-Fluorophenyl)cyclopropanecarbaldehyde is its potential in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. The fluorine atom at the para position of the phenyl ring can modulate electronic effects, thereby influencing binding interactions with protein targets. This feature has been leveraged in the design of compounds targeting kinases, proteases, and other enzymes relevant to diseases such as cancer, inflammation, and neurodegeneration.

Recent studies have highlighted the utility of 2-(4-Fluorophenyl)cyclopropanecarbaldehyde in fragment-based drug discovery (FBDD). Fragment-based approaches involve identifying small molecular fragments that bind to target proteins with high affinity. These fragments can then be optimized through iterative chemical modifications to develop lead compounds. The structural features of 2-(4-Fluorophenyl)cyclopropanecarbaldehyde, including its cyclopropane ring and fluorinated phenyl moiety, make it an attractive candidate for generating novel fragments with distinct binding profiles.

The synthesis of 2-(4-Fluorophenyl)cyclopropanecarbaldehyde typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include Friedel-Crafts acylation followed by reduction or condensation reactions to introduce the cyclopropane ring. The introduction of the fluorine substituent can be achieved through halogen exchange reactions or direct fluorination techniques. These synthetic strategies highlight the compound's accessibility while maintaining high levels of purity and yield, which are crucial for pharmaceutical applications.

The pharmacological potential of 2-(4-Fluorophenyl)cyclopropanecarbaldehyde has been explored in several preclinical studies. Researchers have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. For instance, derivatives of this compound have shown inhibitory activity against certain kinases, suggesting their potential as antitumor agents. Additionally, modifications to enhance selectivity and reduce off-target effects have been investigated to improve therapeutic efficacy.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Fluorine's ability to modulate lipophilicity, metabolic stability, and binding affinity makes it a valuable tool in drug design. In 2-(4-Fluorophenyl)cyclopropanecarbaldehyde, the fluorine atom contributes to these properties by influencing electronic distributions within the molecule. This has led to its incorporation into numerous lead compounds that have advanced into clinical trials for various therapeutic indications.

The future prospects for 2-(4-Fluorophenyl)cyclopropanecarbaldehyde are promising, with ongoing research focusing on expanding its applications in drug discovery and development. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the identification of novel derivatives with enhanced pharmacological properties. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits.

In conclusion,2-(4-Fluorophenyl)cyclopropanecarbaldehyde (CAS No. 372183-93-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as a versatile intermediate in drug synthesis underscores its importance in modern medicinal research. As our understanding of molecular interactions continues to evolve,2-(4-Fluorophenyl)cyclopropanecarbaldehyde is poised to play a pivotal role in shaping the future of drug discovery and development.